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Compound of Interest

Compound Name: L-Aspartic acid-13C4,15N,d3

Cat. No.: B12060627 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of the stable isotope-

labeled amino acid, L-Aspartic acid-¹³C₄,¹⁵N,d₃. This isotopologue is a powerful tool in

metabolic research, particularly in studies involving metabolic flux analysis, proteomics, and as

an internal standard for quantitative mass spectrometry. This document outlines the enzymatic

synthesis approach, details the necessary starting materials, provides a step-by-step

experimental protocol, and includes methods for purification and analysis.

Overview of the Synthesis Strategy
The most efficient and stereospecific method for the synthesis of L-Aspartic acid is through an

enzymatic reaction. This approach utilizes the enzyme L-aspartate ammonia-lyase (aspartase)

to catalyze the addition of ammonia to the double bond of fumaric acid, yielding L-Aspartic

acid. To produce the desired multi-labeled product, isotopically enriched starting materials are

required:

¹³C₄-Fumaric acid: All four carbon atoms are the ¹³C isotope.

¹⁵N-Ammonia: The nitrogen atom is the ¹⁵N isotope.

Deuterated solvent (D₂O): To introduce deuterium atoms at the C2 and C3 positions of the

aspartic acid backbone through enzymatic exchange.
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Quantitative Data
The following table summarizes the key quantitative data for the starting materials and the final

product.

Compound Molecular Formula
Molecular Weight (
g/mol )

Isotopic Purity

L-Aspartic acid-

¹³C₄,¹⁵N,d₃
¹³C₄H₄D₃¹⁵NO₄ 141.09

>98 atom % ¹³C, >98

atom % ¹⁵N, >98 atom

% D[1]

Fumaric acid-¹³C₄ ¹³C₄H₄O₄ 120.04 >99 atom % ¹³C[2]

Ammonia-¹⁵N ¹⁵NH₃ 18.02 >98 atom % ¹⁵N[3]

Deuterium Oxide D₂O 20.03 >99.8 atom % D

Experimental Protocol: Enzymatic Synthesis
This protocol is adapted from the established method for the enzymatic synthesis of ¹⁵N-L-

aspartic acid and has been modified for the production of the multi-labeled isotopologue.

Materials and Reagents
¹³C₄-Fumaric acid

¹⁵N-Ammonium chloride (¹⁵NH₄Cl)

Recombinant L-aspartate ammonia-lyase (Aspartase) from E. coli

Magnesium chloride (MgCl₂)

Sodium hydroxide (NaOH)

Deuterium oxide (D₂O)

Hydrochloric acid (HCl)
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Equipment
Magnetic stirrer with heating plate

pH meter

Reaction vessel (glass)

Centrifuge

Filtration apparatus

Freeze-dryer (lyophilizer)

NMR spectrometer

Mass spectrometer

Synthesis Procedure
Reaction Setup: In a reaction vessel, dissolve 18 mmol of ¹³C₄-Fumaric acid, 18 mmol of ¹⁵N-

ammonium chloride, and 11.4 mmol of MgCl₂ in 20 mL of D₂O with stirring at 25°C.

pH Adjustment: Adjust the pH of the solution to 8.5 with 1N NaOH (prepared in D₂O).

Enzyme Addition: Add 205 units of recombinant aspartase to the reaction mixture. One unit

of aspartase is defined as the amount of enzyme that produces 1 µmol of fumarate from L-

aspartate per minute at 30°C.

Reaction Incubation: Maintain the reaction mixture at 30-37°C with continuous stirring. The

progress of the reaction can be monitored by the decrease in fumarate concentration using

UV spectrophotometry at 240 nm.

Reaction Termination: Once the concentration of L-Aspartic acid becomes constant

(indicating the reaction has reached equilibrium), terminate the reaction by heating the

mixture to 85°C for 15 minutes. This step also serves to denature the enzyme.
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Enzyme Removal: After cooling the reaction mixture, remove the denatured protein by

centrifugation or filtration.

Purification of L-Aspartic Acid-¹³C₄,¹⁵N,d₃
Crystallization: Adjust the pH of the supernatant to the isoelectric point of aspartic acid (pH

2.8) using HCl. This will cause the L-Aspartic acid to precipitate out of the solution.

Incubation: To induce complete crystallization, incubate the mixture at 4°C for at least 2

hours.

Isolation: Collect the L-Aspartic acid crystals by filtration or centrifugation.

Washing: Wash the crystals with cold D₂O to remove any remaining impurities.

Drying: Dry the purified L-Aspartic acid-¹³C₄,¹⁵N,d₃ crystals under vacuum or by

lyophilization.

Analysis and Characterization
The identity, purity, and isotopic enrichment of the final product should be confirmed using the

following analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁵N NMR will confirm the

structure and the positions of the isotopic labels.

Mass Spectrometry (MS): High-resolution mass spectrometry will determine the exact mass

of the molecule, confirming the incorporation of all isotopic labels.

Visualizations
Enzymatic Synthesis Workflow
The following diagram illustrates the workflow for the enzymatic synthesis of L-Aspartic acid-

¹³C₄,¹⁵N,d₃.
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Caption: Workflow for the enzymatic synthesis of L-Aspartic acid-¹³C₄,¹⁵N,d₃.

Metabolic Pathways of L-Aspartic Acid
L-Aspartic acid is a key metabolite involved in several crucial biochemical pathways. The

following diagram provides a simplified overview of its central role in metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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